Cas no 2227917-55-5 (methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227917-55-5
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6040497
• PubChem ID: 165659050
• Update Time: 2025-05-23

methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate
• EN300-1975932
• 2227917-55-5

• Inchi： 1S/C10H10ClFO3/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,13H,5H2,1H3/t8-/m1/s1
• InChI Key： ZKCXLDSRRIJNKP-MRVPVSSYSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate, with CAS No. 2227917-55-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a chiral center, making it a valuable molecule for both academic research and industrial applications. The presence of chlorine and fluorine substituents on the aromatic ring further enhances its chemical versatility and biological activity.

The methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate structure is notable for its stereochemistry, particularly the (R) configuration at the chiral center. This stereochemistry plays a crucial role in determining the compound's physical properties, such as solubility and stability, as well as its biological interactions. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how even minor structural variations can significantly impact pharmacokinetics and efficacy.

One of the most promising applications of methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate lies in its potential as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have explored its use in the development of novel pharmaceutical agents, particularly in the context of enzyme inhibition and receptor targeting. For instance, studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development.

The synthesis of methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to ensure high yields and enantiomeric purity. These methods not only enhance the efficiency of production but also align with current trends toward sustainable and environmentally friendly chemical processes.

In terms of biological activity, methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate has shown potential in modulating cellular signaling pathways. Recent research has focused on its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The compound's unique combination of hydroxyl and ester groups provides it with both hydrogen bonding capacity and lipophilicity, attributes that are advantageous for receptor binding.

From an analytical standpoint, the characterization of methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods have enabled precise determination of its molecular structure and stereochemistry, ensuring accuracy in both research and manufacturing processes. Additionally, computational modeling tools have been utilized to predict the compound's behavior in various biological systems, further aiding in its development as a potential therapeutic agent.

Looking ahead, the continued exploration of methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate is expected to yield further insights into its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from laboratory research to clinical applications. As interest in personalized medicine grows, compounds like this one will play an increasingly important role in tailoring treatments to individual patient needs.

In summary, methyl (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoate stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in future innovations within the chemical sciences.